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Compound of Interest

Tetramethylammonium acetate
Compound Name:
hydrate

Cat. No. 83320825

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for
tetramethylammonium acetate hydrate, a compound utilized in various chemical
applications, including as a laboratory reagent and in organic synthesis.[1][2] Adherence to the
following protocols is crucial for ensuring a safe laboratory environment.

Product Identification

Identifier Data

Product Name Tetramethylammonium acetate hydrate

1266615-86-4 (for hydrate)[3], 10581-12-1 (for

CAS Number anhydrous)[4][5][6]

Molecular Formula C6H15NO2 (anhydrous)[6]
Molecular Weight 133.19 g/mol (anhydrous)[6]
Synonyms Tetramethylammonium acetate

Hazard Identification
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Tetramethylammonium acetate is classified as a hazardous chemical.[5] Below is a summary of
its hazard classifications and statements.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed[6]

] ] o H315: Causes skin irritation[4]
Skin Corrosion/Irritation 2

[5161[7]

Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[4][5][6]1[7]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[4][5][61[7]

GHS Label Elements:
e Pictogram: GHSO07 (Harmful)

 Signal Word: Warning[5][7][8]

Physical and Chemical Properties

Property Value

Appearance White solid[5]

Odor No information available[5]
Melting Point 184 °C (decomposes)[2][5]
Boiling Point No information available[5]
Solubility Soluble in water[1][2]
Flash Point Not applicable

Toxicological Information

Limited quantitative toxicological data is available for tetramethylammonium acetate hydrate.
The following table summarizes the available information.
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Toxicity Endpoint Result

Acute Oral Toxicity No data available[3]

Skin Corrosion/Irritation Causes skin irritation[4][5][6]

Serious Eye Damage/Irritation Causes serious eye irritation[4][5][6]
Respiratory or Skin Sensitization No data available[3]

Germ Cell Mutagenicity No data available[3]

Carcinogenicity No data available[3]

Reproductive Toxicity No data available[3]

STOT-Single Exposure May cause respiratory irritation[4][5][6]
STOT-Repeated Exposure No data available[3]

Experimental Protocols for Safe Handling

5.1. Engineering Controls

o Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[3]

[4][5]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5][9]

5.2. Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[3]

¢ Skin Protection:

o Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected
before use.[3]

o Wear protective clothing to prevent skin contact.[4][9]
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o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[3] A dust mask (type N95, US) may be suitable
in some situations.

5.3. Handling Procedures
e Avoid all personal contact, including inhalation.[4]
¢ Avoid formation of dust and aerosols.[3]
e Wash hands and face thoroughly after handling.[5][8][10]
e Do not eat, drink, or smoke in the work area.[4]
o Keep containers tightly closed when not in use.[5][10]
¢ Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]
5.4. Storage
o Store in a dry, cool, and well-ventilated place.[3][5][10]
o Keep the container tightly closed.[5][10]
» Store away from incompatible materials and foodstuff containers.[3]
5.5. Accidental Release Measures
» Personal Precautions:
o Evacuate personnel to a safe area.[3]
o Wear appropriate personal protective equipment.[10]
o Avoid breathing dust.[4]
» Environmental Precautions:

o Prevent the chemical from entering drains.[3][10]
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e Containment and Cleanup:

o For dry spills, sweep up the material and place it in a suitable, airtight container for

disposal, taking care not to disperse dust.[4][10]

o For wet spills, vacuum or shovel the material into labeled containers for disposal.[4]

o Wash the spill area with large amounts of water.[4]

5.6. Disposal

» Dispose of the material and its container in accordance with local, regional, and national

regulations.[3][5]

First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[3][5][7]

Skin Contact

Immediately take off all contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, get medical
advice/attention.[3][5][10]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing and consult a
doctor.[3][5][10]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Seek medical attention if

you feel unwell.[3][10]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]
[10]

o Specific Hazards: The material is not considered a significant fire risk; however, containers
may burn.[4] Decomposition at high temperatures may generate poisonous fumes, including
carbon oxides and nitrogen oxides.[10]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.
[3][10]
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Caption: Logical workflow for handling tetramethylammonium acetate hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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